Cas no 104130-35-0 (IODOBENZENE-13C6)

IODOBENZENE-13C6 structure
IODOBENZENE-13C6 structure
Product Name:IODOBENZENE-13C6
CAS No:104130-35-0
MF:C6H5I
MW:209.964302778244
CID:893531
PubChem ID:46781968
Update Time:2025-04-19

IODOBENZENE-13C6 Chemical and Physical Properties

Names and Identifiers

    • IODOBENZENE-13C6
    • iodobenzene
    • 1-Iodobenzene-13C6
    • Benzene-13C6 Iodide
    • Phenyl-13C6 Iodide
    • NSC 9244-13C6
    • 104130-35-0
    • SCHEMBL1331855
    • DB-276848
    • DTXSID80675977
    • Benzene-13C6, iodo- (9CI); Iodobenzene 13C6; Iodobenzene-1,2,3,4,5,6-13C6
    • 1-Iodo(~13~C_6_)benzene
    • J-001111
    • iodo(1,2,3,4,5,6-13C6)cyclohexatriene
    • Iodobenzene-13C6, 99 atom % 13C, 99% (CP)
    • MDL: MFCD00190325
    • Inchi: 1S/C6H5I/c7-6-4-2-1-3-5-6/h1-5H/i1+1,2+1,3+1,4+1,5+1,6+1
    • InChI Key: SNHMUERNLJLMHN-IDEBNGHGSA-N
    • SMILES: I[13C]1[13CH]=[13CH][13CH]=[13CH][13CH]=1

Computed Properties

  • Exact Mass: 209.96400
  • Monoisotopic Mass: 209.96373g/mol
  • Isotope Atom Count: 6
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 0
  • Heavy Atom Count: 7
  • Rotatable Bond Count: 0
  • Complexity: 46.1
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 3.2
  • Topological Polar Surface Area: 0Ų

Experimental Properties

  • Density: 1.876 g/mL at 25 °C
  • Melting Point: -29 °C(lit.)
  • Boiling Point: 188 °C(lit.)
  • PSA: 0.00000
  • LogP: 2.29120

IODOBENZENE-13C6 Security Information

  • Hazard Category Code: 22-36
  • Safety Instruction: 26-36
  • Hazardous Material Identification: Xn

IODOBENZENE-13C6 Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
TRC
I689502-10mg
Iodobenzene-13C6
104130-35-0
10mg
$ 800.00 2023-09-07

IODOBENZENE-13C6 Production Method

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